Cas no 1171924-62-1 (2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester
• CAS No: 1171924-62-1
• MF: C₁₇H₁₇ClO₃
• MW: 304.768084287643
• CID: 4683256
• Update Time: 2025-11-06

2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester

• Inchi： 1S/C17H17ClO3/c1-20-15-5-3-4-13(16(15)17(19)21-2)9-6-12-7-10-14(18)11-8-12/h3-5,7-8,10-11H,6,9H2,1-2H3
• InChI Key： YMLPHEKUCBJBRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 35.5

Additional information on 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester

Professional Introduction to 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171924-62-1)

2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester, identified by the CAS number 1171924-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chloro-substituted phenyl ring and a methoxy group, contribute to its distinctive chemical properties and biological interactions.

The synthesis of 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the key intermediate, 4-chlorobenzyl alcohol, which is then subjected to various functional group transformations to introduce the methoxy group and the ethyl side chain. The final esterification step yields the desired product, showcasing the compound's versatility in pharmaceutical applications.

In recent years, benzoic acid derivatives have been extensively studied for their potential in drug development. The structural motif of 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester exhibits properties that make it a promising candidate for further exploration in medicinal chemistry. Specifically, the chloro-substituted phenyl ring can serve as a critical pharmacophore, influencing both the solubility and binding affinity of the compound to biological targets. Additionally, the methoxy group enhances metabolic stability, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain management. Current research indicates that benzoic acid derivatives can interact with various enzymes and receptors, leading to therapeutic effects. For instance, studies have suggested that compounds with similar structural features to 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester may inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This mechanism has been explored in various preclinical models, demonstrating promising results in reducing inflammation and alleviating pain.

The ethyl side chain in 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester also contributes to its pharmacological profile by influencing its pharmacokinetic properties. This side chain can enhance lipophilicity, allowing for better membrane penetration and potentially increasing bioavailability. Such characteristics are crucial for developing drugs that require systemic delivery and action. Furthermore, the presence of both chloro and methoxy substituents provides multiple sites for further functionalization, enabling chemists to fine-tune the compound's properties for specific therapeutic needs.

Recent advancements in computational chemistry have further enhanced our understanding of how 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential drug-receptor interactions. These studies have revealed that this compound can bind to various receptors with high specificity, suggesting multiple avenues for therapeutic intervention. For example, preliminary data indicate that it may interact with opioid receptors, which could make it a viable candidate for developing novel analgesics.

The role of benzoic acid derivatives in addressing neurological disorders has also been an area of active research. Emerging evidence suggests that these compounds can modulate neurotransmitter systems, potentially offering benefits in conditions such as depression and anxiety. The unique structural features of 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester, including its ability to cross the blood-brain barrier, make it an intriguing candidate for further investigation in this context. Preclinical studies have begun to explore its effects on serotonin and dopamine pathways, which are closely linked to mood regulation.

In conclusion, 2-[2-(4-Chloro-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester (CAS No. 1171924-62-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Its synthesis highlights the sophistication required in modern organic synthesis techniques, while its biological activities suggest multiple avenues for further research and development. As our understanding of drug-receptor interactions continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.